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Compound of Interest

Compound Name: Thenylchlor

Cat. No.: B1200005 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical reagents is paramount. This document

provides essential guidance on the proper disposal procedures for Thenylchlor, a synthetic

herbicide, emphasizing safety and regulatory compliance.

Thenylchlor is recognized as a substance that may cause allergic skin reactions and is very

toxic to aquatic life with long-lasting effects.[1] Adherence to proper disposal protocols is critical

to mitigate these risks. The following procedures are based on general best practices for

hazardous chemical waste and should be supplemented by a thorough review of the specific

Safety Data Sheet (SDS) for the product in use and consultation with local environmental

health and safety (EHS) authorities.

Chemical and Physical Properties of Thenylchlor
A clear understanding of a substance's properties is fundamental to its safe handling and

disposal.
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Property Value

CAS Number 96491-05-3

Molecular Formula C16H18ClNO2S[1][2][3]

Molecular Weight 323.8 g/mol [1][2]

IUPAC Name
2-chloro-N-(2,6-dimethylphenyl)-N-[(3-

methoxythiophen-2-yl)methyl]acetamide[1][2]

GHS Hazard Classification
Thenylchlor is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazards:[1]

Skin Sensitization: Category 1[1]

Hazardous to the aquatic environment (Acute): Category 1[1]

Hazardous to the aquatic environment (Long-term): Category 1[1]

These classifications underscore the need for careful handling and disposal to prevent skin

contact and release into the environment.

Step-by-Step Disposal Procedures
The following protocol outlines the recommended steps for the proper disposal of Thenylchlor
from a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Thenylchlor for disposal, ensure that appropriate personal protective

equipment is worn. This includes:

Chemical-resistant gloves (e.g., nitrile rubber)

Safety goggles or a face shield
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A laboratory coat

Closed-toe shoes

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or vapors.[4][5]

Waste Segregation and Collection
Do not mix Thenylchlor waste with other chemical waste streams unless explicitly permitted

by your institution's EHS guidelines.

Collect all Thenylchlor waste, including contaminated materials such as gloves, weighing

paper, and pipette tips, in a designated, properly labeled, and sealed hazardous waste

container.

The container must be made of a material compatible with Thenylchlor and clearly labeled

with "Hazardous Waste," the chemical name "Thenylchlor," and the associated hazard

symbols (e.g., skin sensitizer, environmentally hazardous).

Handling Spills
In the event of a spill, follow these steps:

Evacuate and restrict access to the spill area.

Wear appropriate PPE before attempting to clean the spill.

For small spills: Absorb the material with an inert absorbent, such as vermiculite, sand, or

earth.[6]

Collect the absorbed material using non-sparking tools and place it in the designated

hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning

materials as hazardous waste.
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For large spills: Evacuate the area and contact your institution's EHS department or

emergency response team immediately.

Final Disposal
Never dispose of Thenylchlor down the drain or in the regular trash.[7][8][9] This can lead to

severe environmental contamination.

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your

institution's EHS department will have established procedures for this.

Follow all local, state, and federal regulations regarding the disposal of hazardous chemical

waste.[7][10] These regulations may have specific requirements for the disposal of pesticides

and herbicides.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Thenylchlor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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